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Compound of Interest

Compound Name: 2-Methylcitric acid

Cat. No.: B130144 Get Quote

An LC-MS/MS method for the quantification of 2-Methylcitric acid in plasma is a critical tool

for researchers and clinicians involved in the study and diagnosis of inherited metabolic

disorders. 2-Methylcitric acid is a key biomarker for propionic acidemia and methylmalonic

aciduria, and its accurate measurement is essential for early diagnosis and monitoring of

therapeutic interventions.[1][2] This application note provides a detailed protocol for a sensitive

and specific LC-MS/MS method for the determination of 2-Methylcitric acid in human plasma,

suitable for clinical research and drug development applications.

Principle
This method involves the isolation of 2-Methylcitric acid from human plasma via protein

precipitation using a chilled organic solvent. A stable isotope-labeled internal standard (2-
Methylcitric acid-d3) is added prior to sample processing to ensure accurate quantification by

correcting for matrix effects and variations during sample preparation. The prepared samples

are then analyzed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

operating in negative ion electrospray ionization (ESI) mode with Multiple Reaction Monitoring

(MRM) for high selectivity and sensitivity. Quantification is achieved by comparing the peak

area ratio of the analyte to the internal standard against a calibration curve generated from

standards of known concentrations.
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Material/Reagent Supplier

2-Methylcitric acid (MCA) Sigma-Aldrich

2-Methylcitric acid-d3 (MCA-d3) Toronto Research Chemicals

Methanol (LC-MS Grade) Fisher Scientific

Acetonitrile (LC-MS Grade) Fisher Scientific

Formic Acid (Optima™ LC/MS Grade) Fisher Scientific

Ultrapure Water (18.2 MΩ·cm) Milli-Q® System

Human Plasma (K2EDTA) BioIVT

Microcentrifuge Tubes (1.5 mL) Eppendorf

Analytical Balance Mettler Toledo

Calibrated Pipettes Gilson

Experimental Protocols
Preparation of Stock Solutions, Calibration Standards,
and Quality Controls

Primary Stock Solutions:

Prepare a 1 mg/mL stock solution of 2-Methylcitric acid (MCA) in ultrapure water.

Prepare a 1 mg/mL stock solution of 2-Methylcitric acid-d3 (MCA-d3) internal standard

(IS) in ultrapure water.

Store stock solutions at -80°C.[3]

Working Solutions:

MCA Working Solution: Serially dilute the MCA primary stock solution with ultrapure water

to create a series of working solutions for calibration standards and quality controls.
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IS Working Solution: Dilute the MCA-d3 primary stock solution with a 50:50 mixture of

methanol and water to a final concentration of 10 µg/mL.

Calibration Standards (CS) and Quality Controls (QC):

Prepare CS and QC samples by spiking the appropriate MCA working solutions into blank

human plasma (typically 5% of the total volume).

A suggested range for calibration standards is 0.5 to 50 µM.[3]

Prepare QC samples at a minimum of three concentration levels: low, medium, and high

(e.g., 1.5, 8, and 20 µM).[3]

Plasma Sample Preparation
The following protocol outlines a protein precipitation procedure, a common and effective

method for cleaning up plasma samples for LC-MS analysis.[4]

Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample.

Add 50 µL of plasma (CS, QC, or unknown sample) to the appropriately labeled tube.

Add 10 µL of the 10 µg/mL IS working solution (MCA-d3) to every tube except for blank

matrix samples.

Vortex mix each tube for 5-10 seconds.

Add 200 µL of chilled acetonitrile to each tube to precipitate plasma proteins.[4]

Vortex mix vigorously for 30 seconds.

Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated

proteins.[5]

Carefully transfer 150 µL of the clear supernatant to a clean autosampler vial.

The samples are now ready for LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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